Cas no 14316-68-8 (2-Butenoic acid,2-methyl-, 1,1'-anhydride, (2E,2'E)-)

2-Butenoic acid,2-methyl-, 1,1'-anhydride, (2E,2'E)- Properties

Names and Identifiers

• 2-Butenoic acid,2-methyl-, 1,1'-anhydride, (2E,2'E)-
• Tiglic Anhydride
• (E)-2-Methyl-2-butenoic Anhydride
• 2-Methylcrotonic Anhydride
• 2-Methylcrotonic anhydride (Tiglic anhydride)
• 2-METHYLCROTONIC ANHYDRIDE TIGLIC ANHYDRIDE
• 2-Butenoic acid, 2-Methyl-, anhydride, (2E,2'E)-
• (E)-2-Methyl-2-butenoic Anhydride 2-Methylcrotonic Anhydride
• +Expand

• MDL： MFCD00143614
• InChIKey： LIHLSLRANKCHLV-KQQUZDAGSA-N
• Inchi： InChI=1S/C10H14O3/c1-5-7(3)9(11)13-10(12)8(4)6-2/h5-6H,1-4H3/b7-5+,8-6+
• SMILES： C/C=C(\C)/C(=O)OC(=O)/C(=C/C)/C

Computed Properties

• Exact Mass: 182.09400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 182.094
• Heavy Atom Count: 13
• Complexity: 244
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• LogP: 1.98860
• PSA: 43.37000
• Refractive Index: 1.4800 to 1.4830
• Boiling Point: 278.546°C at 760 mmHg
• Flash Point: 119.788°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.03

2-Butenoic acid,2-methyl-, 1,1'-anhydride, (2E,2'E)- Security Information

• Symbol: GHS05
• Hazardous Material transportation number：UN 3265 8/PG III
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Prompt：dangerous
• PackingGroup：III
• HazardClass：8

2-Butenoic acid,2-methyl-, 1,1'-anhydride, (2E,2'E)- Customs Data

• HS CODE：2916190090
• Customs Data：

  China Customs Code:

  2916190090

  Overview:

  2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters